5-amino-N-(3,4-dimethoxybenzyl)-1-(2,5-dimethylbenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-[(3,4-dimethoxyphenyl)methyl]-1-[(2,5-dimethylphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C21H25N5O3/c1-13-5-6-14(2)16(9-13)12-26-20(22)19(24-25-26)21(27)23-11-15-7-8-17(28-3)18(10-15)29-4/h5-10H,11-12,22H2,1-4H3,(H,23,27)
• InChI Key: FNYXBMQPQFTWTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=C(N=N2)C(=O)NCC3=CC(=C(C=C3)OC)OC)N
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol

Description

5-amino-N-(3,4-dimethoxybenzyl)-1-(2,5-dimethylbenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Innovative synthesis methods have been developed for triazole derivatives, highlighting their potential for creating biologically active compounds. For instance, the ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates offers a protocol to produce protected versions of this triazole amino acid, overcoming challenges like the Dimroth rearrangement. This approach enables the preparation of peptidomimetics and biologically active compounds based on the triazole scaffold, demonstrating the versatility of these methods in generating structurally complex and potentially therapeutic molecules (Ferrini et al., 2015).

Structural Characterization and Reactivity

The study of triazole derivatives extends to their structural characterization and exploration of their reactive properties. For example, Schiff bases containing 1,2,4-triazole and pyrazole rings were synthesized and characterized, with their reactivity studied through DFT calculations, molecular dynamics simulations, and evaluations of their antioxidant and α-glucosidase inhibitory activities. This research demonstrates the importance of understanding the structural and reactive aspects of triazole derivatives for designing effective therapeutic agents (Pillai et al., 2019).

Potential Biological Activities

Triazole derivatives exhibit a wide range of biological activities, making them of interest for pharmaceutical development. New series of functionalized amino acid derivatives have been synthesized and evaluated for their in vitro cytotoxicity against human cancer cell lines, highlighting the therapeutic potential of these compounds in oncology (Kumar et al., 2009). Additionally, the synthesis of 1,4-disubstituted 1,2,3-triazole derivatives and their evaluation as possible antimicrobial agents further underscore the broad spectrum of biological activities associated with triazole compounds, offering avenues for the development of new antimicrobial therapies (Jadhav et al., 2017).